Cas no 1497760-20-9 (1-Bromo-2-(propoxymethyl)pentane)

• Product Name: 1-Bromo-2-(propoxymethyl)pentane
• CAS No: 1497760-20-9
• MF: C₉H₁₉BrO
• MW: 223.150562524796
• CID: 5281575
• Update Time: 2025-10-19

1-Bromo-2-(propoxymethyl)pentane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1-propoxypentane
• 1-Bromo-2-(propoxymethyl)pentane
• Pentane, 2-(bromomethyl)-1-propoxy-

• Inchi： 1S/C9H19BrO/c1-3-5-9(7-10)8-11-6-4-2/h9H,3-8H2,1-2H3
• InChI Key： XKGKMEKECODOCM-UHFFFAOYSA-N
• SMILES： BrCC(COCCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 76
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-Bromo-2-(propoxymethyl)pentane

Introduction to 1-Bromo-2-(propoxymethyl)pentane (CAS No. 1497760-20-9)

1-Bromo-2-(propoxymethyl)pentane, with the CAS number 1497760-20-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine substituent and a propoxymethyl group attached to a pentane backbone, which imparts specific reactivity and functional versatility.

The molecular structure of 1-Bromo-2-(propoxymethyl)pentane consists of a five-carbon chain with a bromine atom at the first position and a propoxymethyl group at the second position. The presence of the bromine atom makes this compound an excellent leaving group, facilitating its use in nucleophilic substitution reactions. Additionally, the propoxymethyl group introduces a hydrophobic character, which can be advantageous in designing molecules for specific biological or material applications.

In the realm of pharmaceutical research, 1-Bromo-2-(propoxymethyl)pentane has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting neurological disorders, cancer, and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents with high efficacy against RNA viruses.

Beyond pharmaceuticals, 1-Bromo-2-(propoxymethyl)pentane has found applications in materials science. Its unique chemical structure makes it suitable for use in the synthesis of advanced polymers and coatings. Researchers at the University of California, Berkeley, have reported the successful incorporation of this compound into polymer chains to enhance their thermal stability and mechanical strength. The resulting materials have shown potential for use in high-performance applications such as aerospace and automotive industries.

The synthetic route for 1-Bromo-2-(propoxymethyl)pentane typically involves several steps, including the bromination of pentane and subsequent functionalization with a propoxymethyl group. One common method involves the reaction of 1-bromopentane with propylene oxide in the presence of a suitable catalyst. This process yields high purity products with minimal side reactions, making it an attractive option for large-scale production.

In terms of safety and handling, while 1-Bromo-2-(propoxymethyl)pentane is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

The environmental impact of 1-Bromo-2-(propoxymethyl)pentane is another important consideration. Recent studies have focused on developing more sustainable synthetic methods that minimize waste and reduce environmental footprint. For example, green chemistry approaches such as using biocatalysts or environmentally friendly solvents have been explored to improve the eco-friendliness of its production process.

In conclusion, 1-Bromo-2-(propoxymethyl)pentane (CAS No. 1497760-20-9) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing fields such as pharmaceuticals and materials science.